N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-5-yl]-6-isopropyl-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-5-yl]-1-methyl-2-oxo-6-propan-2-ylpyridine-3-carboxamide
• InChI: InChI=1S/C20H27N5O2/c1-12(2)17-10-9-13(19(27)25(17)5)18(26)22-15-7-6-8-16-14(15)11-21-20(23-16)24(3)4/h9-12,15H,6-8H2,1-5H3,(H,22,26)
• InChI Key: OFOLSPVQODISMW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C(=O)N1C)C(=O)NC2CCCC3=NC(=NC=C23)N(C)C
• Molecular Formula: C20H27N5O2
• Molecular Weight: 369.5 g/mol

Description

Synthesis Analysis

The synthesis of related quinazoline derivatives often involves the reaction of dimethylaminomethylene-1,3-diones with amidines or guanidine, yielding a series of dihydroquinazolinones. For example, Mosti, Menozzi, and Schenone (1983) reported the synthesis of 7,8-dihydroquinazolin-5(6H)-ones through the reaction of sym-2-dimethylaminomethylene-1,3-diones with guanidine in refluxing ethanol, typically yielding good products (Mosti, Menozzi, & Schenone, 1983).

Molecular Structure Analysis

The molecular structure of compounds in the quinazoline and dihydropyridine families often features a complex arrangement of rings and functional groups, contributing to their unique properties. For instance, Soldatenkov et al. (2012) carried out an X-ray structural analysis to establish the molecular structures of tetrahydro-3-benzazepine derivatives, providing insights into the spatial arrangement and bonding within such molecules (Soldatenkov et al., 2012).

Chemical Reactions and Properties

Quinazoline and dihydropyridine derivatives are known for their diverse chemical reactivity. For example, Mikhailovskii et al. (2013) described the acylation reaction of 3,3-dimethylisoquinoline series enaminonitrile, leading to various derivatives with unique properties, such as enamino ketones and isoquinoline derivatives, through reactions with acetyl or benzoyl chlorides (Mikhailovskii et al., 2013).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting point, and crystalline structure, are closely related to their molecular structure. Investigations into the crystal and molecular structures, such as the study by Davydov et al. (2019), help elucidate the physical characteristics that influence the behavior and application of these compounds (Davydov et al., 2019).

Chemical Properties Analysis

The chemical properties, including reactivity with various reagents, stability under different conditions, and potential for further functionalization, are essential for understanding and applying these compounds in various fields. Studies like those by Boyd, Lindley, and Nicolaou (1984) provide insights into the precursors and synthetic pathways for generating quinazoline derivatives, highlighting their versatility and potential for modification (Boyd, Lindley, & Nicolaou, 1984).